N-(3,4-dichloro-2-fluorophenyl)-6-methoxy-7-[(2-methyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)methoxy]quinazolin-4-amine;4-methylbenzenesulfonic acid

Specification

• Molecular Formula: C31H33Cl2FN4O5S
• Molecular Weight: 663.6 g/mol
• IUPAC Name: N-(3,4-dichloro-2-fluorophenyl)-6-methoxy-7-[(2-methyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)methoxy]quinazolin-4-amine;4-methylbenzenesulfonic acid
• Standard InChI: InChI=1S/C24H25Cl2FN4O2.C7H8O3S/c1-31-9-14-5-13(6-15(14)10-31)11-33-21-8-19-16(7-20(21)32-2)24(29-12-28-19)30-18-4-3-17(25)22(26)23(18)27;1-6-2-4-7(5-3-6)11(8,9)10/h3-4,7-8,12-15H,5-6,9-11H2,1-2H3,(H,28,29,30);2-5H,1H3,(H,8,9,10)
• Standard InChI Key: GQLLAIBEWDUUBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CN1CC2CC(CC2C1)COC3=C(C=C4C(=C3)N=CN=C4NC5=C(C(=C(C=C5)Cl)Cl)F)OC

Introduction

Biological Activities

Biological Activity	Description
Antibacterial	Effective against various bacterial strains.
Antifungal	Active against fungal infections.
Anticonvulsant	Used in treating seizures.
Anti-inflammatory	Reduces inflammation.
Anti-HIV	Shows potential in HIV treatment.
Anticancerous	Exhibits cytotoxic effects on cancer cells.
Analgesic	Provides pain relief.

Synthesis and Derivatives

Quinazolines can be synthesized through various methods, including condensation reactions and cyclization processes. Derivatives of quinazolines are often created by modifying the basic quinazoline structure with different substituents to enhance or alter their biological activities.

Synthesis Methods

• Condensation Reactions: Commonly used to form the quinazoline ring.

• Cyclization Processes: Involves the formation of the ring structure through intramolecular reactions.

Derivatives

Derivatives like N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[3-methyl-3-(4-methylpiperazin-1-yl)but-1-ynyl]quinazolin-6-yl]prop-2-enamide are examples of modified quinazolines with specific biological activities, such as inhibiting epidermal growth factor receptors.

Research Findings

While specific research findings on N-(3,4-dichloro-2-fluorophenyl)-6-methoxy-7-[(2-methyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)methoxy]quinazolin-4-amine;4-methylbenzenesulfonic acid are not available, studies on similar quinazoline derivatives highlight their potential in medicinal chemistry. For instance, compounds like selatinib ditosilate are being explored for their antineoplastic activities.

Antimicrobial Activities

Quinazoline derivatives have shown promising results in antimicrobial screenings, with some compounds exhibiting strong antibacterial and antifungal activities.

Anticancer Activities

Quinazolines are also investigated for their anticancer properties, with some derivatives acting as inhibitors of growth factor receptors, which are implicated in tumor growth.